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Introduction

In the history of Unix-like operating systems, the need for a simple, efficient, and persistent
key-value storage system led to the development of the Database Manager (dbm). This library
and its successors became foundational components for various applications requiring fast
data retrieval without the complexity of a full-fledged relational database. This document
provides a technical overview of the original dbm library, its direct successor ndbm, and the
subsequent evolution of this database family, tailored for an audience with a technical
background.

Historical Development and Evolution

The dbm family of libraries represents one of the earliest forms of NoSQL databases, providing
a straightforward associative array (key-value) storage mechanism on disk.[1]

The Genesis: dbm

The original dbm library was written by Ken Thompson at AT&T Bell Labs and first appeared in
Version 7 (V7) Unix in 1979.[1][2][3] It was designed as a simple, disk-based hash table,
offering fast access to data records via string keys.[1][3] A dbm database consisted of two files:

« .dir file: A directory file containing the hash table indices.

e .pag file: A data file containing the actual key-value pairs.[2][4][5]
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This initial implementation had significant limitations: it only allowed one database to be open
per process and was not designed for concurrent access by multiple processes.[2][4] The
pointers to data returned by the library were stored in static memory, meaning they could be
overwritten by subsequent calls, requiring developers to immediately copy the results.[2]

The Successor: ndbm

To address the limitations of the original, the New Database Manager (hdbm) was developed
and introduced with 4.3BSD Unix in 1986.[2][3] While maintaining compatibility with the core
concepts of dom, ndbm introduced several crucial enhancements:

e Multiple Open Databases: It modified the API to allow a single process to have multiple
databases open simultaneously.[1][2]

 File Locking: It incorporated file locking mechanisms to enable safe, concurrent read access.
[2] However, write access was still typically limited to a single process at a time.[6]

o Standardization: The ndbm API was later standardized in POSIX and the X/Open Portability
Guide (XPG4).[2]

Despite these improvements, ndbm retained the two-file structure (.dir and .pag) and had its
own limitations on key and data size.[4][5]

The Family Expands

The influence of dom and ndbm led to a variety of reimplementations, each aiming to improve
upon the original formula by removing limitations or changing licensing.

e sdbm: Written in 1987 by Ozan Yigit, sdbm ("small dom") was a public-domain clone of
ndbm, created to avoid the AT&T license restrictions.[1][3]

e gdbm: The GNU Database Manager (gdbm) was released in 1990 by the Free Software
Foundation.[2][3] It implemented the ndbm interface but also added features like crash
tolerance, no limits on key/value size, and a different, single-file database format.[1][3][7]

o Berkeley DB (BDB): Originating in 1991 to replace the license-encumbered BSD ndbm,
Berkeley DB became the most advanced successor.[1] It offered significant enhancements,
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including transactions, journaling for crash recovery, and support for multiple access
methods beyond hashing, all while providing a compatibility interface for ndbm.[4]

The evolutionary path of these libraries shows a clear progression towards greater stability,
fewer limitations, and more flexible licensing.
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Evolution of the dbm library family.

Core Technical Details and Methodology

The fundamental principle behind dbm and its variants is the use of a hash table stored on
disk. This allows for very fast data retrieval based on a key.

Data Structure and Hashing

The core methodology involves a hashing function to map a given key to a specific location
("bucket") within the database files.[1][3]

o Hashing: When a key-value pair is to be stored, the library applies a hash function to the key,
which computes an integer value.
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» Bucket Location: This hash value is used to determine the bucket where the key-value pair
should reside.

o Storage: The key and its associated data are written into the appropriate block in the .pag
file. An index pointing to this data is stored in the .dir file.

e Collision Handling: Since different keys can produce the same hash value (a "collision™), the
library must handle this. The dbm implementation uses a form of extendible hashing.[1] If a
bucket becomes full, it is split, and the hash directory is updated to accommodate the

growing data.

This approach ensures that, on average, retrieving any value requires only one or two disk
accesses, making it significantly faster than sequentially scanning a flat file.[5]
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Simplified workflow for dbm store and fetch operations.

Quantitative Data and Specifications

The various dbm implementations can be compared by their technical limitations and features.
While formal benchmarks of these legacy systems are scarce, their documented specifications

provide a clear comparison.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12393030?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

dbm (Original Berkeley DB
Feature ndbm (4.3BSD) gdbm (GNU)
V7) (Modern)
Release Date 1979[1][2][3] 1986[2][3] 1990[2][3] 1991 (initial)[1]
) Two files (.dir, Two files (.dir, ) i ) i
File Structure Single file[6] Single file[4]
-pag)[2][4] -pag)[4][5]
~1024 - 4096
Key/Value Size ~512 bytes (total  bytes o o
o ) ] No limit[3] No practical limit
Limit per entry)[2][3] (implementation
dependent)[3][4]
Concurrent 1 process max[2]  Multiple readers, Multiple readers, Full transactional
Access [4] single writer[2] single writer[6] (multiple writers)
Yes (crash Yes (journaling,
Crash Recovery None None .
tolerance)[1][7] transactions)
API Header [2] [2] [8]
Conclusion

The dbm library and its direct descendant ndbm were pioneering technologies in the Unix
ecosystem. They established a simple yet powerful paradigm for on-disk key-value storage that
influenced countless applications and spawned a family of more advanced database engines.
While modern applications often rely on more sophisticated systems like Berkeley DB, GDBM,
or other NoSQL databases, the foundational concepts of hashing for fast, direct data access
introduced by dbm remain a cornerstone of database design. Understanding their history and
technical underpinnings provides valuable insight into the evolution of data storage technology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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